Cas no 5654-39-7 ((2Z)-2-cyano-3-(5-ethylthiophen-2-yl)prop-2-enamide)

• Product Name: (2Z)-2-cyano-3-(5-ethylthiophen-2-yl)prop-2-enamide
• CAS No: 5654-39-7
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 1599205
• PubChem ID: 679438
• Update Time: 2025-04-21

(2Z)-2-cyano-3-(5-ethylthiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-cyano-3-(5-ethylthiophen-2-yl)prop-2-enamide
• (Z)-2-cyano-3-(5-ethylthiophen-2-yl)prop-2-enamide
• STK400352
• 2-cyano-3-(5-ethyl-2-thienyl)acrylamide
• ST020930
• 5654-39-7
• AKOS000533037
• (2Z)-2-cyano-3-(5-ethyl(2-thienyl))prop-2-enamide
• BIM-0027053.P001
• DTXSID70350443

• Inchi： 1S/C10H10N2OS/c1-2-8-3-4-9(14-8)5-7(6-11)10(12)13/h3-5H,2H2,1H3,(H2,12,13)/b7-5-
• InChI Key： ZFIVHFMVGUPGOQ-ALCCZGGFSA-N
• SMILES： S1C(/C=C(/C#N)\C(N)=O)=CC=C1CC

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.263
• Boiling Point: 430.4°C at 760 mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.629
• PSA: 66.88